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Compound of Interest

Compound Name: Furaltadone

CAS No.: 139-91-3; 2818-22-6; 3759-92-0

Cat. No.: B15582989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available Furaltadone
(AMOZ) ELISA kits, designed to assist researchers in selecting the most suitable assay for their

specific needs. The performance of these kits is critically evaluated based on key parameters

including sensitivity, recovery, and cross-reactivity, with supporting data presented for objective

comparison. Detailed experimental protocols for performance evaluation are also provided to

enable standardized assessment.

Comparative Performance of Furaltadone ELISA
Kits
The following table summarizes the performance characteristics of various Furaltadone ELISA

kits based on publicly available data. This allows for a direct comparison of their analytical

capabilities.
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Manufacturer/
Kit

Limit of
Detection
(LOD)

Recovery Rate
Cross-
Reactivity

Validated
Matrices

Biopanda

Reagents
0.04 ppb[1] 70-120%[1]

Data not

specified

Meat, Seafood,

Milk, Honey[1]

R-Biopharm

(Ridascreen)
0.2 ng/g (ppb)[2]

98-114% (in fish

muscle fortified

at 0.5-2 ng/g)[2]

Excellent

selectivity

demonstrated[2]

Fish Muscle[2]

Elabscience 0.1 ppb[3]
Data not

specified

Data not

specified

Muscle, Liver,

Honey, Milk, Milk

powder, Egg

powder, Feed,

Egg[3]

Smart Science

Co.
0.05 ppb[4]

Data not

specified

AMOZ: 100%;

AOZ: <0.1%;

AHD: <0.1%;

SEM: <0.1%[4]

Meat, Seafood,

Liver, Egg, Egg

Powder[4][5]

Meizheng 0.05 ppb[5]
Data not

specified

Data not

specified

Meat, Seafood,

Liver, Egg, Egg

Powder[5]

Abraxis 0.1 ppb
Data not

specified

Data not

specified

Fish, shrimp,

chicken, egg,

milk, honey

Reddot Biotech

0.05-4.05 ppb

(Detection

Range)

Data not

specified

Data not

specified

Muscle, Liver,

Honey, Milk, Milk

powder, Egg

powder, Feed,

Egg[6]
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To ensure a thorough and standardized evaluation of Furaltadone ELISA kits, the following

experimental protocols are recommended.

Sensitivity (Limit of Detection - LOD) Determination
The Limit of Detection is the lowest concentration of the analyte that can be reliably

distinguished from a blank sample.

Methodology:

Prepare a series of standards with decreasing concentrations of Furaltadone metabolite

(AMOZ).

Analyze a minimum of 20 blank samples (matrix without the analyte).

Calculate the mean signal of the blank samples (X̄b) and the standard deviation (SDb).

The LOD is calculated as X̄b + 3SDb. This signal is then converted to a concentration using

the standard curve.

Specificity and Cross-Reactivity Assessment
Specificity is the ability of the antibody to bind solely to the target analyte. Cross-reactivity

evaluates the extent to which the antibody binds to structurally related compounds.

Methodology:

Prepare a standard curve for the target analyte (AMOZ).

Prepare a series of concentrations for each potentially cross-reacting substance (e.g.,

metabolites of other nitrofurans like AOZ, AHD, SEM).

Determine the concentration of each cross-reactant that produces a 50% inhibition of the

maximum signal (IC50).

Calculate the percentage of cross-reactivity using the following formula: % Cross-Reactivity

= (IC50 of AMOZ / IC50 of cross-reactant) x 100
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Precision (Repeatability and Reproducibility) Analysis
Precision measures the degree of agreement among a series of measurements of the same

sample. It is typically expressed as the coefficient of variation (%CV).

Repeatability (Intra-assay precision): Variation within the same assay.

Reproducibility (Inter-assay precision): Variation between different assays.

Methodology:

Prepare samples at three different concentrations (low, medium, and high) within the assay's

detection range.

For Repeatability: Analyze multiple replicates (n ≥ 10) of each concentration in a single assay

run.

For Reproducibility: Analyze multiple replicates of each concentration on different days, by

different analysts, or with different kit lots.

Calculate the mean, standard deviation, and %CV for each concentration level. A lower %CV

indicates higher precision. The Ridascreen kit, for instance, showed RSDs (Relative

Standard Deviations) ranging from 1.8% to 7.6% in fortified and incurred muscle samples,

indicating good repeatability.[2]

Accuracy (Recovery) Studies
Accuracy is the closeness of the measured value to the true value. It is assessed through

recovery experiments in fortified samples.

Methodology:

Select blank matrix samples (e.g., fish tissue, honey) that are free of Furaltadone.

Spike these samples with known concentrations of AMOZ at low, medium, and high levels.

Analyze the spiked samples using the ELISA kit.
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Calculate the percentage of recovery using the formula: % Recovery = (Measured

Concentration / Spiked Concentration) x 100 Recovery rates between 70% and 120% are

generally considered acceptable.[1] For example, the Ridascreen kit demonstrated

recoveries of 98% to 114% from fish muscle fortified at levels of 0.5-2 ng/g.[2]

Visualizing the Furaltadone ELISA Workflow
The following diagrams illustrate the fundamental principles and workflow of a competitive

ELISA for Furaltadone detection.

Microtiter Well SurfaceSample/Standard Enzyme Conjugate

AMOZ Antigen Coated on Well HRP-Conjugate
Binds to captured Antibody

Free AMOZ
(in sample)
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Click to download full resolution via product page

Caption: Principle of Competitive ELISA for AMOZ detection.
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Caption: General experimental workflow for a Furaltadone ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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